Cas no 2098121-79-8 (2-(cyclopropylmethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione)

• Product Name: 2-(cyclopropylmethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione
• CAS No: 2098121-79-8
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5728999
• PubChem ID: 121200003
• Update Time: 2025-06-10

2-(cyclopropylmethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2098121-79-8
• F1907-2208
• 2-(cyclopropylmethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione
• 2-(cyclopropylmethyl)-3a,4,5,6,7,7a-hexahydropyrrolo[3,4-c]pyridine-1,3-dione
• AKOS026707581
• 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione, 2-(cyclopropylmethyl)hexahydro-

• Inchi： 1S/C11H16N2O2/c14-10-8-3-4-12-5-9(8)11(15)13(10)6-7-1-2-7/h7-9,12H,1-6H2
• InChI Key： PJGWXGFOILGDIN-UHFFFAOYSA-N
• SMILES： O=C1C2CCNCC2C(N1CC1CC1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 379.4±42.0 °C(Predicted)
• pka: 8.89±0.20(Predicted)

Additional information on 2-(cyclopropylmethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione

Introduction to 2-(cyclopropylmethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione (CAS No. 2098121-79-8)

2-(cyclopropylmethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione (CAS No. 2098121-79-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives and has shown promising potential in various therapeutic applications. Its unique structural features and pharmacological properties make it an intriguing subject for further investigation.

The chemical structure of 2-(cyclopropylmethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione is characterized by a hexahydro-pyrrolo[3,4-c]pyridine core with a cyclopropylmethyl substituent. This structural arrangement confers the compound with specific physicochemical properties that are crucial for its biological activity. The cyclopropylmethyl group, in particular, plays a significant role in modulating the compound's interactions with biological targets.

Recent studies have explored the pharmacological profile of 2-(cyclopropylmethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been investigated for its ability to inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The compound's mechanism of action involves binding to the active site of these enzymes, thereby disrupting their catalytic activity and downstream signaling events.

In addition to its enzymatic inhibition properties, 2-(cyclopropylmethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione has also shown potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling and are implicated in numerous physiological processes and diseases. Research has demonstrated that this compound can interact with specific GPCRs, potentially leading to therapeutic benefits in conditions such as pain management and neurological disorders.

The pharmacokinetic properties of 2-(cyclopropylmethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione have been extensively studied to evaluate its suitability as a drug candidate. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a favorable half-life, which are essential for maintaining therapeutic concentrations over an extended period. These properties make it an attractive candidate for further development into a viable therapeutic agent.

Clinical trials are currently underway to assess the safety and efficacy of 2-(cyclopropylmethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile at various dose levels. These findings provide a strong foundation for advancing the compound into later-stage clinical trials to further evaluate its therapeutic potential.

The potential applications of 2-(cyclopropylmethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione extend beyond its primary targets. Researchers are exploring its effects on other biological systems and pathways to identify additional therapeutic indications. For example, preliminary studies suggest that the compound may have anti-inflammatory properties and could be beneficial in treating conditions such as rheumatoid arthritis and multiple sclerosis.

In conclusion, 2-(cyclopropylmethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione (CAS No. 2098121-79-8) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound holds significant promise for advancing medical treatments in various fields.